![molecular formula C14H18ClF3N2O2 B6269532 rac-1-[(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(benzyloxy)ethan-1-one hydrochloride, trans CAS No. 2418594-88-2](/img/no-structure.png)
rac-1-[(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(benzyloxy)ethan-1-one hydrochloride, trans
Description
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry and is used in the synthesis of a wide range of biologically active compounds .
Synthesis Analysis
The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings . The exact synthesis process would depend on the specific substituents and their stereochemistry.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidin-1-yl]-2-(benzyloxy)ethan-1-one hydrochloride, trans involves the protection of the amine group, followed by the addition of the benzyloxy group, and then the deprotection of the amine group. The final step involves the addition of the trifluoromethyl group to the pyrrolidine ring.", "Starting Materials": [ "3-amino-4-(trifluoromethyl)pyrrolidine", "benzyl alcohol", "potassium carbonate", "ethyl acetate", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Protection of the amine group with acetic anhydride and triethylamine in N,N-dimethylformamide", "Addition of the benzyloxy group using benzyl alcohol, potassium carbonate, and ethyl acetate", "Deprotection of the amine group using hydrochloric acid and sodium hydroxide", "Addition of the trifluoromethyl group using 3-amino-4-(trifluoromethyl)pyrrolidine and diethyl ether", "Purification using sodium bicarbonate and magnesium sulfate", "Formation of the hydrochloride salt" ] } | |
CAS RN |
2418594-88-2 |
Molecular Formula |
C14H18ClF3N2O2 |
Molecular Weight |
338.8 |
Purity |
88 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
